![molecular formula C12H10N2O2 B100298 Phenyl pyridin-3-ylcarbamate CAS No. 17738-06-6](/img/structure/B100298.png)
Phenyl pyridin-3-ylcarbamate
Overview
Description
Phenyl pyridin-3-ylcarbamate, also known as PP3C, is an organic compound that has been used in scientific research for a variety of applications. It is a white, crystalline solid that is soluble in water, ethanol, acetone, and other organic solvents. PP3C is an important reagent in organic synthesis, and has recently been used in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis and Characterization
Synthesis of Heterocyclic Compounds
Phenyl pyridin-3-ylcarbamate is utilized in synthesizing various heterocyclic compounds. For instance, it has been used to synthesize 1,3,4‐thiadiazol-2‐yl urea derivatives under microwave irradiation, providing an efficient method for creating new heterocyclic amino compounds (Li & Chen, 2008).
Synthesis of Pyridine Derivatives
The compound has been involved in creating 3-(5-Phenyl-2H-tetrazol-2-yl)pyridine, synthesized by treating 5-phenyl-1H-tetrazole with pyridin-3-ylboronic acid under specific conditions. This process highlights its role in forming complex pyridine derivatives (Ershov et al., 2023).
Pharmacological Applications
- α-Glucosidase Inhibitory Activity: this compound linked compounds, particularly imidazo[1,2-a]pyridines, have been evaluated for α-glucosidase inhibitory activity, showing potential in treating conditions like diabetes (Saeedi et al., 2020).
Material Science and Catalysis
Use in Organic Light-Emitting Diodes (OLEDs)
Derivatives of this compound have been used in the synthesis of materials for high-efficiency OLEDs. This includes the creation of bipolar host materials for blue, green, and white phosphorescence OLEDs, demonstrating its utility in advanced material science (Li et al., 2016).
Catalytic Applications
The compound has been utilized in catalysis, such as in reactions of aromatic amines with various reagents. It plays a role in facilitating conversions and rearrangements in organic synthesis, showing its versatility in chemical reactions (Kinart et al., 2005).
Mechanism of Action
Target of Action
It’s worth noting that related compounds have been studied for their anticancer properties , suggesting potential targets could be within cellular pathways related to cancer progression.
Mode of Action
The compound likely interacts with its targets through the formation of bonds and interactions at the molecular level, leading to changes in the function or activity of the target .
Biochemical Pathways
Given the potential anticancer properties of related compounds , it’s plausible that this compound could affect pathways related to cell proliferation, apoptosis, or other processes relevant to cancer biology.
Result of Action
Based on the potential anticancer properties of related compounds , it’s possible that this compound could induce changes in cell proliferation, induce apoptosis, or have other effects relevant to cancer biology.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of Phenyl pyridin-3-ylcarbamate . .
Biochemical Analysis
Biochemical Properties
It is known that carbamates, a class of compounds to which Phenyl pyridin-3-ylcarbamate belongs, can interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure of the carbamate and the biomolecule involved .
Molecular Mechanism
It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
phenyl N-pyridin-3-ylcarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O2/c15-12(14-10-5-4-8-13-9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBELOBHZQGHUNR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC(=O)NC2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00426165 | |
Record name | phenyl pyridin-3-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00426165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17738-06-6 | |
Record name | phenyl pyridin-3-ylcarbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00426165 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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